Cas no 1807267-39-5 (Ethyl 6-chloro-3-cyano-2-fluorophenylacetate)

• Product Name: Ethyl 6-chloro-3-cyano-2-fluorophenylacetate
• CAS No: 1807267-39-5
• MF: C₁₁H₉ClFNO₂
• MW: 241.646065473557
• CID: 4796511
• Update Time: 2023-08-17

Ethyl 6-chloro-3-cyano-2-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-3-cyano-2-fluorophenylacetate

• Inchi： 1S/C11H9ClFNO2/c1-2-16-10(15)5-8-9(12)4-3-7(6-14)11(8)13/h3-4H,2,5H2,1H3
• InChI Key： CERKEVJBBQWMKK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C(=C1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1